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Compound of Interest

1,3-Dimethoxy-4-methyl-2-
Compound Name:
nitrobenzene

CAS No.: 1378831-08-3

Cat. No.: B2990353

Get Quote

Executive Summary & Compound Identity

Fenebrutinib (GDC-0853) is a highly selective, non-covalent, reversible inhibitor of Bruton’s
Tyrosine Kinase (BTK), currently under investigation for autoimmune disorders including
Multiple Sclerosis (MS), Rheumatoid Arthritis (RA), and SLE.[1][2][3] Unlike covalent BTK
inhibitors (e.g., Ibrutinib) that target Cys481, Fenebrutinib relies on hydrogen bonding and
hydrophobic interactions, necessitating precise PK/PD monitoring to ensure efficacy without
off-target toxicity.

This guide compares the analytical performance of Triple Quadrupole (QQQ) systems versus
High-Resolution Mass Spectrometry (HRMS) for the detection and quantification of CAS
1378831-08-3.

Chemical Profile
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Property Detail

CAS Number 1378831-08-3

Common Name Fenebrutinib (GDC-0853)
Molecular Formula C22H22N603

Exact Mass 418.1753 Da

Precursor lon [M+H]* m/z 419.2

Aminopyridinone core, Tricyclic lactam,

Key Functional Groups
Hydroxymethyl-pyrazole

Fragmentation Pattern Analysis (The "Fingerprint")

Understanding the dissociation of the [M+H]* ion (m/z 419.2) is critical for selecting robust
MRM transitions. Fenebrutinib exhibits a distinct fragmentation pathway driven by its

hydroxymethyl and amide functionalities.

Theoretical & Observed Fragmentation Pathway

The fragmentation of GDC-0853 under Collision-Induced Dissociation (CID) typically follows
these stages:

o Dehydration (Neutral Loss of H20): The hydroxymethyl groups on the pyrazole or phenyl ring
are labile, leading to an immediate loss of water (18 Da).

o Transition:419.2 - 401.2
o Utility: High abundance but low specificity (common in ESI source fragmentation).

o Core Cleavage: Higher collision energies (CE) break the amide linkers or the ether bond

connecting the tricyclic core.

o Deep Fragments:m/z 321.9 and m/z 265.1 (Characteristic of the tricyclic/pyridinone core
retained after side-chain loss).
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Visualization: Fragmentation Logic Tree

The following diagram illustrates the logical flow of ion generation, critical for method
development.
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Caption: Predicted fragmentation pathway for GDC-0853. The 419.2 — 321.9 transition is
recommended for quantitation due to higher specificity than water loss.

Comparative Performance Guide: QqQ vs. HRMS

This section objectively compares two standard industry workflows for GDC-0853 analysis:
Targeted Quantitation (QqQ) and Metabolite Identification (HRMS).

Experimental Setup

¢ Platform A (Quant): Sciex Triple Quad™ 6500+ (ESI Positive).
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e Platform B (Qual): Thermo Q-Exactive™ Orbitrap (HCD Fragmentation).
e Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 pm).

o Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Performance Data Comparison

Method A: Triple Quad Method B: Orbitrap
Feature

(MRM) (PRM/DDA)

_ o PK/PD quantification in Metabolite ID & structural

Primary Application ) o

plasma/microsomes. elucidation.
Detection Mode MRM (419.2 - 321.9) Full Scan MS / dd-MS2
Sensitivity (LLOQ) High (0.5 - 1.0 ng/mL) Moderate (2.0 - 5.0 ng/mL)
Linearity Range 1.0 — 3000 ng/mL (R2 > 0.995) 5.0 — 2000 ng/mL

o Unit Resolution (0.7 Da). Risk High Resolution (>30,000).

Selectivity ) o R )

of isobaric interference. Distinguishes isobars.
Throughput < 3.0 min/sample 5.0 - 10.0 min/sample

Expert Insight: When to use which?

e Use QgQ (Method A) for routine bioanalysis where sensitivity is paramount. The 419.2 -
321.9 transition is robust against matrix effects in human liver microsomes (HLM).

o Use HRMS (Method B) during early discovery to track bioactivation. Fenebrutinib forms
reactive intermediates (iminium ions) trapped by glutathione; only HRMS can accurately
resolve these adducts (e.g., GSH adduct m/z ~724) from background noise.

Detailed Experimental Protocols
Protocol A: Optimized MRM Quantification (QqQ)

Objective: Quantify GDC-0853 in plasma with maximum sensitivity.
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e Stock Preparation: Dissolve 1 mg GDC-0853 in DMSO to yield 1 mg/mL. Dilute working
standards in 50:50 ACN:Water.

o Sample Extraction (Protein Precipitation):

o

Aliquot 50 pL plasma.

[¢]

Add 150 pL Acetonitrile containing Internal Standard (e.g., Savolitinib or d4-Fenebrutinib).

[¢]

Vortex (1 min) and Centrifuge (10,000 rpm, 10 min).

[e]

Transfer supernatant to vial.
o LC Parameters:
o Flow Rate: 0.4 mL/min.
o Gradient: 5% B (0-0.5 min) - 95% B (2.0 min) - 5% B (2.1 min).
e MS Source Settings (ESI+):
o Spray Voltage: 4500 V.
o Temp: 500°C.
o MRM Table:
» Quantifier: 419.2 - 321.9 (CE: 30 eV).
» Qualifier: 419.2 - 401.2 (CE: 15 eV).
Protocol B: Structural Elucidation (HRMS)
Objective: Identify reactive metabolites (Bioactivation study).

e Incubation: Incubate 10 uM GDC-0853 with HLM (1 mg/mL) and NADPH (1 mM) for 60 min
at 37°C.
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o Trapping: Add Glutathione (GSH) or Potassium Cyanide (KCN) to trap reactive iminium
intermediates.[4]

e MS Acquisition:
o Mode: Data-Dependent Acquisition (Top 5).
o Resolution: 70,000 (Full MS), 17,500 (MS?).

o Stepped NCE: 20, 40, 60 (to capture both labile water loss and core fragments).

Workflow Visualization

The following diagram details the decision matrix for selecting the correct protocol.
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Caption: Analytical workflow selector. Choose QqQ for validated PK studies and HRMS for
metabolic stability/bioactivation screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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